1-(2,2-difluoroethyl)-5-nitro-1H-pyrazole 1-(2,2-difluoroethyl)-5-nitro-1H-pyrazole
Brand Name: Vulcanchem
CAS No.:
VCID: VC13335003
InChI: InChI=1S/C5H5F2N3O2/c6-4(7)3-9-5(10(11)12)1-2-8-9/h1-2,4H,3H2
SMILES:
Molecular Formula: C5H5F2N3O2
Molecular Weight: 177.11 g/mol

1-(2,2-difluoroethyl)-5-nitro-1H-pyrazole

CAS No.:

Cat. No.: VC13335003

Molecular Formula: C5H5F2N3O2

Molecular Weight: 177.11 g/mol

* For research use only. Not for human or veterinary use.

1-(2,2-difluoroethyl)-5-nitro-1H-pyrazole -

Specification

Molecular Formula C5H5F2N3O2
Molecular Weight 177.11 g/mol
IUPAC Name 1-(2,2-difluoroethyl)-5-nitropyrazole
Standard InChI InChI=1S/C5H5F2N3O2/c6-4(7)3-9-5(10(11)12)1-2-8-9/h1-2,4H,3H2
Standard InChI Key GQNSMAXXKJKFGY-UHFFFAOYSA-N
Canonical SMILES C1=C(N(N=C1)CC(F)F)[N+](=O)[O-]

Introduction

1-(2,2-Difluoroethyl)-5-nitro-1H-pyrazole, with the CAS number 1171325-18-0, is a synthetic organic compound belonging to the pyrazole class. Pyrazoles are five-membered heterocyclic compounds characterized by the presence of two adjacent nitrogen atoms in the ring structure. This particular compound features a difluoroethyl group and a nitro group attached to the pyrazole ring, which significantly influences its reactivity and potential biological activity.

Synthesis and Reactions

The synthesis of 1-(2,2-difluoroethyl)-5-nitro-1H-pyrazole typically involves multiple steps, including the introduction of functional groups via electrophilic substitution reactions. These reactions are critical for developing derivatives with enhanced properties or different biological activities.

Biological and Chemical Applications

Compounds like 1-(2,2-difluoroethyl)-5-nitro-1H-pyrazole are of interest in pharmaceutical and agrochemical research due to their potential biological activities. The mechanism of action often involves interactions with biological targets such as enzymes or receptors.

Related Compounds

Several related compounds have been studied for their unique properties and applications:

  • 1-(2,2-Difluoroethyl)-3-iodo-5-nitro-1H-pyrazole: This compound features an additional iodine atom, which can further modify its reactivity and biological activity.

  • 1-(2,2-Difluoroethyl)-5-iodo-3-nitro-1H-pyrazole: Another derivative with an iodine atom at a different position, highlighting the versatility of pyrazole chemistry .

  • 1-(2,2-Difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole: A compound with methyl groups instead of the nitro group at different positions, showing how structural variations can affect properties .

Data Table: Comparison of Related Pyrazole Compounds

Compound NameMolecular Weight (g/mol)Molecular FormulaCAS Number
1-(2,2-Difluoroethyl)-5-nitro-1H-pyrazole177.11C₅H₅F₂N₃O₂1171325-18-0
1-(2,2-Difluoroethyl)-3-iodo-5-nitro-1H-pyrazoleNot specifiedNot specifiedNot specified
1-(2,2-Difluoroethyl)-5-iodo-3-nitro-1H-pyrazole303.01C₅H₄F₂IN₃O₂2171316-81-5
1-(2,2-Difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole205.162C₇H₉F₂N₃O₂1006443-08-8

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